Methyl 4-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate

• IUPAC Name: methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-3-carboxylate
• InChI: InChI=1S/C11H15NO4S/c1-11(2,3)16-10(14)12-8-6-17-5-7(8)9(13)15-4/h5-6H,1-4H3,(H,12,14)
• InChI Key: XLHBETGJNREXTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CSC=C1C(=O)OC
• Molecular Formula: C11H15NO4S
• DSSTOX Substance ID: DTXSID30444458
• Molecular Weight: 257.31 g/mol
• CAS No.: 161940-20-1

Description

Methyl 4-((tert-butoxycarbonyl)amino)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C11H15NO4S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Properties

The study of methyl 2-amino-4,5,6,7-tetrahydro-1-benzo- thiophene-3-carboxylate provides insights into the crystal structure of similar thiophene compounds, highlighting the significance of the thiophene ring substituted with various groups. The observed intra- and intermolecular N-H···O hydrogen bonds suggest potential for interaction with biological molecules, indicating its utility in designing drug molecules or understanding molecule-biomolecule interactions (Vasu et al., 2004).

Mass Spectrometry and Chemical Ionization

The electron impact and chemical ionization mass spectra of alkyl 5-amino-3-methyl-4-(1H-pyrrol-1-yl)thiophene-2-carboxylates were explored, providing foundational knowledge for the analysis of thiophene derivatives. This research aids in understanding the mass spectrometry behavior of thiophene compounds, which is essential for their identification and characterization in complex mixtures (L. V. Klyba et al., 2019).

Crystal Structure Analysis

Investigations into the crystal structure of tert-butoxycarbonyl amino acid derivatives, such as 3-[4-(benzyloxy)phenyl]-2-(N-tert-butoxycarbonyl-N-methylamino)propionic acid, shed light on their conformational dynamics. This research is pivotal for understanding the molecular conformation of amino acid derivatives, influencing their applications in peptide synthesis and drug design (E. Jankowska et al., 2002).

Novel Amino Acids Synthesis

The synthesis of novel amino acids and dehydroamino acids containing the benzo[b]thiophene moiety involves Michael addition and palladium-catalyzed cross couplings. This innovative approach opens new avenues for the development of amino acid derivatives with potential therapeutic applications or as building blocks in organic synthesis (Ana S. Abreu et al., 2003).

Tert-Butyloxycarbonyl Group Migration

The study of N→O tert-butyloxycarbonyl (Boc) migration in imides via base-generated alkoxide showcases the chemical versatility of the Boc group. This finding is significant for the development of novel synthetic methodologies and the understanding of protective group chemistry in peptide synthesis (F. Xue, R. Silverman, 2010).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H332, H335. Precautionary measures include avoiding inhalation, skin contact, and eye contact.